4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-[3-(propan-2-yloxy)propyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H26FN3O3
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(3-propan-2-yloxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H26FN3O3/c1-14(2)31-12-4-11-28-23(16-6-8-17(25)9-7-16)20-21(26-27-22(20)24(28)30)18-13-15(3)5-10-19(18)29/h5-10,13-14,23,29H,4,11-12H2,1-3H3,(H,26,27)
• InChI Key: KFQOOACZICENKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCCOC(C)C)C4=CC=C(C=C4)F

Description

4-(4-FLUOROPHENYL)-3-(2-HYDROXY-5-METHYLPHENYL)-5-[3-(PROPAN-2-YLOXY)PROPYL]-1H,4H,5H,6H-PYRROLO[3,4-C]PYRAZOL-6-ONE is a complex organic compound that belongs to the class of pyrrolopyrazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-FLUOROPHENYL)-3-(2-HYDROXY-5-METHYLPHENYL)-5-[3-(PROPAN-2-YLOXY)PROPYL]-1H,4H,5H,6H-PYRROLO[3,4-C]PYRAZOL-6-ONE typically involves multi-step organic reactions. The starting materials often include substituted phenyl compounds and pyrazole derivatives. Common synthetic routes may involve:

Condensation reactions: Combining aromatic aldehydes with hydrazines to form pyrazole rings.

Substitution reactions: Introducing fluorine and hydroxy groups onto the phenyl rings.

Alkylation reactions: Adding propyl groups to the pyrazole core.

Industrial Production Methods

Industrial production of such compounds may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes:

Catalysts: Use of metal catalysts to accelerate reactions.

Solvents: Selection of appropriate solvents to dissolve reactants and control reaction rates.

Temperature and Pressure: Maintaining specific temperature and pressure conditions to favor desired reactions.